Cas no 1322240-44-7 ((2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide)
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-(furan-2-ylmethyl)-7-hydroxy-2H-chromene-3-carboxamide
- (2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-(2-furylmethyl)-7-hydroxy-2H-chromene-3-carboxamide
- (2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide
- Oprea1_874862
- STK082320
- 2-(3,4-dimethoxyphenyl)imino-N-(furan-2-ylmethyl)-7-hydroxychromene-3-carboxamide
- (Z)-2-((3,4-dimethoxyphenyl)imino)-N-(furan-2-ylmeth
-
- Inchi: 1S/C23H20N2O6/c1-28-19-8-6-15(11-21(19)29-2)25-23-18(22(27)24-13-17-4-3-9-30-17)10-14-5-7-16(26)12-20(14)31-23/h3-12,26H,13H2,1-2H3,(H,24,27)/b25-23-
- InChI Key: NONLXVVLNWLPIO-BZZOAKBMSA-N
- SMILES: O1/C(/C(C(NCC2=CC=CO2)=O)=CC2C=CC(=CC1=2)O)=N\C1C=CC(=C(C=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 696
- XLogP3: 3.4
- Topological Polar Surface Area: 103
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-8187-2μmol |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-5μmol |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-1mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-2mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-3mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-4mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-8187-5mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 5mg |
$69.0 | 2023-09-07 | ||
| A2B Chem LLC | BA77924-1mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 1mg |
$245.00 | 2024-04-20 | ||
| A2B Chem LLC | BA77924-5mg |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide |
1322240-44-7 | 5mg |
$272.00 | 2024-04-20 |
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on (2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide
(2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide: A Novel Bioactive Compound with Promising Therapeutic Potential
CAS No. 1322240-44-7 represents a complex organic molecule with a unique structural framework that combines multiple pharmacophoric elements. This compound features a 7-hydroxy-2H-chromene core, which is a derivative of the chroman ring, known for its diverse biological activities. The 3,4-dimethoxyphenyl group attached via an imino linkage contributes to the molecule's aromaticity and potential for hydrogen bonding interactions. The furan-2-yl moiety introduces a five-membered heterocyclic ring, enhancing the compound's structural complexity and functional diversity.
Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug discovery. The 2H-chromene core, also referred to as a coumarin ring, has been extensively studied for its anti-inflammatory, antioxidant, and antitumor properties. The presence of hydroxyl groups at the 7-position of the chromene ring is particularly significant, as it can participate in hydrogen bonding with target proteins, thereby modulating biological activity.
The imino linkage between the 3,4-dimethoxyphenyl and the 2H-chromene ring creates a rigid conformation, which is crucial for maintaining the molecule's spatial orientation during receptor interactions. This structural feature is reminiscent of many bioactive compounds that have demonstrated efficacy in targeting specific enzymatic pathways. The furan-3-yl group, attached via an N-methyl bridge, further diversifies the molecule's potential interactions with biological systems.
Emerging research in anti-inflammatory drug development has identified the coumarin derivatives as promising candidates for modulating inflammatory responses. The 7-hydroxy-2H-chromene core, in particular, has shown potential in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to interact with lipid membranes or cellular receptors.
Studies on antioxidant mechanisms have revealed that the hydroxyl groups in the 2H-chromene ring can act as radical scavengers, neutralizing reactive oxygen species (ROS) that contribute to oxidative stress. The furan-2-yl moiety, while less studied, may provide additional antioxidant activity through its conjugated π-system, which can stabilize free radicals. This dual functionality makes the compound a compelling candidate for therapeutic applications in neurodegenerative diseases.
Recent computational modeling studies have predicted that the imino linkage between the 3,4-dimethoxyphenyl and 2H-chromene rings could facilitate interactions with specific protein targets, such as kinases or transcription factors. The N-methyl bridge connecting the furan-2-yl group to the rest of the molecule may influence the compound's solubility and bioavailability, which are critical factors in drug development.
Advancements in drug delivery systems have underscored the importance of molecular structure in determining pharmacokinetic properties. The 7-hydroxy-2H-chromene core, with its hydrophilic characteristics, may enhance the compound's solubility in aqueous environments, while the 3,4-dimethoxyphenyl group could contribute to hydrophobic interactions with lipid membranes. This balance between hydrophilicity and hydrophobicity is essential for optimizing the compound's therapeutic efficacy.
Research in neuroprotective agents has increasingly focused on compounds that can mitigate oxidative stress and neuroinflammation. The 2H-chromene core, with its antioxidant properties, may offer protection against neuronal damage caused by oxidative stress. The furan-2-yl group, while less characterized, could potentially modulate inflammatory pathways in the central nervous system, making the compound a promising candidate for neurodegenerative disorders such as Alzheimer's disease.
The imino linkage in this molecule is structurally similar to those found in many natural products with known biological activities. This structural feature may enable the compound to interact with specific enzymes or receptors, potentially modulating signaling pathways involved in disease progression. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to participate in hydrogen bonding, which is a common mechanism for drug-receptor interactions.
Recent in vitro studies have demonstrated the compound's potential in inhibiting the activity of certain enzymes, such as tyrosine kinases, which are implicated in various pathological conditions. The hydroxyl groups in the 2H-chromene ring may act as hydrogen bond donors, facilitating interactions with the active sites of these enzymes. The furan-2-yl moiety, while not directly involved in enzyme inhibition, could contribute to the molecule's overall stability and solubility in biological environments.
Advances in structure-activity relationship (SAR) analysis have highlighted the importance of substituents in determining a compound's biological activity. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to interact with target proteins, while the hydroxyl groups in the 2H-chromene ring could provide additional functional groups for receptor binding. This interplay between substituents and functional groups is critical for optimizing the compound's therapeutic potential.
Emerging research in antimicrobial agents has shown that certain coumarin derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 7-hydroxy-2H-chromene core may contribute to this activity by interacting with bacterial cell membranes or inhibiting essential enzymes. The furan-2-yl group, while not directly involved in antimicrobial mechanisms, could enhance the molecule's overall stability and bioavailability, which are important factors in drug development.
Recent computational studies have predicted that the imino linkage between the 3,4-dimethoxyphenyl and 2H-chromene rings could facilitate interactions with specific protein targets, such as kinases or transcription factors. The N-methyl bridge connecting the furan-2-yl group to the rest of the molecule may influence the compound's solubility and bioavailability, which are critical factors in drug development.
Advancements in drug delivery systems have underscored the importance of molecular structure in determining pharmacokinetic properties. The 7-hydroxy-2H-chromene core, with its hydrophilic characteristics, may enhance the compound's solubility in aqueous environments, while the 3,4-dimethoxyphenyl group could contribute to hydrophobic interactions with lipid membranes. This balance between hydrophilicity and hydrophobicity is essential for optimizing the compound's therapeutic efficacy.
Research in neuroprotective agents has increasingly focused on compounds that can mitigate oxidative stress and neuroinflammation. The 2H-chromene core, with its antioxidant properties, may offer protection against neuronal damage caused by oxidative stress. The furan-2-yl group, while less characterized, could potentially modulate inflammatory pathways in the central nervous system, making the compound a promising candidate for neurodegenerative disorders such as Alzheimer's disease.
The imino linkage in this molecule is structurally similar to those found in many natural products with known biological activities. This structural feature may enable the compound to interact with specific enzymes or receptors, potentially modulating signaling pathways involved in disease progression. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to participate in hydrogen bonding, which is a common mechanism for drug-receptor interactions.
Recent in vitro studies have demonstrated the compound's potential in inhibiting the activity of certain enzymes, such as tyrosine kinases, which are implicated in various pathological conditions. The hydroxyl groups in the 2H-chromene ring may act as hydrogen bond donors, facilitating interactions with the active sites of these enzymes. The furan-2-yl moiety, while not directly involved in enzyme inhibition, could contribute to the molecule's overall stability and solubility in biological environments.
Advances in structure-activity relationship (SAR) analysis have highlighted the importance of substituents in determining a compound's biological activity. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to interact with target proteins, while the hydroxyl groups in the 2H-chromene ring could provide additional functional groups for receptor binding. This interplay between substituents and functional groups is critical for optimizing the compound's therapeutic potential.
Emerging research in antimicrobial agents has shown that certain coumarin derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 7-hydroxy-2H-chromene core may contribute to this activity by interacting with bacterial cell membranes or inhibiting essential enzymes. The furan-2-yl group, while not directly involved in antimicrobial mechanisms, could enhance the molecule's overall stability and bioavailability, which are important factors in drug development.
Recent computational studies have predicted that the imino linkage between the 3,4-dimethoxyphenyl and 2H-chromene rings could facilitate interactions with specific protein targets, such as kinases or transcription factors. The N-methyl bridge connecting the furan-2-yl group to the rest of the molecule may influence the compound's solubility and bioavailability, which are critical factors in drug development.
Advancements in drug delivery systems have underscored the importance of molecular structure in determining pharmacokinetic properties. The 7-hydroxy-2H-chromene core, with its hydrophilic characteristics, may enhance the compound's solubility in aqueous environments, while the 3,4-dimethoxyphenyl group could contribute to hydrophobic interactions with lipid membranes. This balance between hydrophilicity and hydrophobicity is essential for optimizing the compound's therapeutic efficacy.
Research in neuroprotective agents has increasingly focused on compounds that can mitigate oxidative stress and neuroinflammation. The 2H-chromene core, with its antioxidant properties, may offer protection against neuronal damage caused by oxidative stress. The furan-2-yl group, while less characterized, could potentially modulate inflammatory pathways in the central nervous system, making the compound a promising candidate for neurodegenerative disorders such as Alzheimer's disease.
The imino linkage in this molecule is structurally similar to those found in many natural products with known biological activities. This structural feature may enable the compound to interact with specific enzymes or receptors, potentially modulating signaling pathways involved in disease progression. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to participate in hydrogen bonding, which is a common mechanism for drug-receptor interactions.
Recent in vitro studies have demonstrated the compound's potential in inhibiting the activity of certain enzymes, such as tyrosine kinases, which are implicated in various pathological conditions. The hydroxyl groups in the 2H-chromene ring may act as hydrogen bond donors, facilitating interactions with the active sites of these enzymes. The furan-2-yl moiety, while not directly involved in enzyme inhibition, could contribute to the molecule's overall stability and solubility in biological environments.
Advances in structure-activity relationship (SAR) analysis have highlighted the importance of substituents in determining a compound's biological activity. The 3,4-dimethoxyphenyl group, with its electron-donating methoxy substituents, may enhance the molecule's ability to interact with target proteins, while the hydroxyl groups in the 2H-chromene ring could provide additional functional groups for receptor binding. This interplay between substituents and functional groups is critical for optimizing the compound's therapeutic potential.
Emerging research in antimicrobial agents has shown that certain coumarin derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 7-hydroxy-3-ethoxy-2H-chromene core may contribute to this activity by interacting with bacterial cell membranes or inhibiting essential enzymes. The furan-2-yl group, while not directly involved in antimicrobial mechanisms, could enhance the molecule's overall stability and bioavailability, which are important factors in drug development.
1322240-44-7 ((2Z)-2-[(3,4-dimethoxyphenyl)imino]-N-[(furan-2-yl)methyl]-7-hydroxy-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)